Cas no 7422-52-8 ((3-Glycidoxypropyl)bis(trimethylsiloxy)methylsilane)

• Product Name: (3-Glycidoxypropyl)bis(trimethylsiloxy)methylsilane
• CAS No: 7422-52-8
• MF: C₁₃H₃₂O₄Si₃
• MW: 336.647287368774
• MDL: MFCD29050194
• CID: 565778
• PubChem ID: 87560807
• Update Time: 2025-11-01

(3-Glycidoxypropyl)bis(trimethylsiloxy)methylsilane Chemical and Physical Properties

Names and Identifiers

• 3-(Bis(trimethylsiloxy)methyl)-propyl glycidyl ether
• 1,1,1,3,5,5,5-Heptamethyl-3-(3-glycidyloxypropyl)trisiloxane
• trimethyl-[methyl-[3-(oxiran-2-ylmethoxy)propyl]-trimethylsilyloxysilyl]oxysilane
• (3-Glycidoxypropyl)bis(trimethylsiloxy)methylsilane
• 1,1,1,3,5,5,5-Heptamethyl-3-(3-(oxiranylmethoxy)propyl)trisiloxane
• 3-(glycidoxypropyl) heptamethyltrisiloxane
• 3-(glycidyloxypropyl)-1,1,1,3,5,5,5-heptamethyltrisiloxane
• 3-[3-(2,3-Epoxy-propoxy)-propyl]-1,1,1,3,5,5,5-heptamethyl-trisiloxan
• 3-[3-(2,3-epoxy-propoxy)-propyl]-1,1,1,3,5,5,5-heptamethyl-trisiloxane
• H1266
• Trisiloxane, 1,1,1,3,5,5,5-heptamethyl-3-[3-(oxiranylmethoxy)propyl]-
• Trisiloxane, 1,1,1,3,5,5,5-heptamethyl-3-(3-(2-oxiranylmethoxy)propyl)-
• Trisiloxane, 1,1,1,3,5,5,5-heptamethyl-3-[3-(2-oxiranylmethoxy)propyl]-
• Trisiloxane, 1,1,1,3,5,5,5-heptamethyl-3-(3-(oxiranylmethoxy)propyl)-
• YSIQPJVFCSCUMU-UHFFFAOYSA-
• DTXSID20884384
• [3-(glycidoxypropyl]-1,1,1,3,5,5,5-heptamethyltrisiloxane)
• 3-[3-(2,3-epoxypropoxy)propyl]-1,1,1,3,5,5,5-heptamethyltrisiloxane
• 7422-52-8
• CS-0199225
• AKOS025295685
• YSIQPJVFCSCUMU-UHFFFAOYSA-N
• MFCD29050194
• EINECS 231-045-6
• D91022
• C13H32O4Si3
• NS00047170
• SCHEMBL150315
• 2,2,4,6,6-pentamethyl-4-[3-(oxiran-2-ylmethoxy)propyl]-3,5-dioxa-2,4,6-trisilaheptane

• MDL： MFCD29050194
• Inchi： 1S/C13H32O4Si3/c1-18(2,3)16-20(7,17-19(4,5)6)10-8-9-14-11-13-12-15-13/h13H,8-12H2,1-7H3
• InChI Key： YSIQPJVFCSCUMU-UHFFFAOYSA-N
• SMILES： [Si](C)(CCCOCC1CO1)(O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 336.16100
• Monoisotopic Mass: 336.16083910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.2

Experimental Properties

• Density: 0,91 g/cm3
• Boiling Point: 98°C/0.2mmHg(lit.)
• Flash Point: 110°C
• Refractive Index: 1.4206
• PSA: 40.22000
• LogP: 3.17620
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(3-Glycidoxypropyl)bis(trimethylsiloxy)methylsilane Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Siloxanes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Material Chemicals High Polymer Materials

Additional information on (3-Glycidoxypropyl)bis(trimethylsiloxy)methylsilane

Recent Advances in the Application of (3-Glycidoxypropyl)bis(trimethylsiloxy)methylsilane (CAS: 7422-52-8) in Chemical and Biomedical Research

In recent years, (3-Glycidoxypropyl)bis(trimethylsiloxy)methylsilane (CAS: 7422-52-8) has emerged as a critical compound in the fields of chemical synthesis and biomedical applications. This organosilane derivative, known for its unique epoxy and siloxy functional groups, has been extensively studied for its versatility in surface modification, drug delivery systems, and biomaterial engineering. The compound's ability to form stable covalent bonds with various substrates makes it an attractive candidate for enhancing the performance of medical devices and therapeutic agents.

A 2023 study published in the Journal of Materials Chemistry B highlighted the use of (3-Glycidoxypropyl)bis(trimethylsiloxy)methylsilane in the development of biocompatible coatings for implantable devices. Researchers demonstrated that surfaces treated with this compound exhibited significantly reduced protein adsorption and bacterial adhesion, thereby improving the longevity and safety of medical implants. The study also noted the compound's potential in reducing inflammatory responses, a critical factor in post-surgical recovery.

Another groundbreaking application was reported in Advanced Drug Delivery Reviews, where the compound was utilized to functionalize nanoparticles for targeted drug delivery. The epoxy groups of (3-Glycidoxypropyl)bis(trimethylsiloxy)methylsilane enabled efficient conjugation with therapeutic agents, while its siloxy groups provided stability in physiological environments. This dual functionality allowed for precise control over drug release kinetics, enhancing the efficacy of treatments for cancers and chronic diseases.

Recent advancements in synthetic methodologies have also expanded the utility of this compound. A 2024 paper in Chemical Communications detailed a novel, solvent-free synthesis route for (3-Glycidoxypropyl)bis(trimethylsiloxy)methylsilane, which improved yield and reduced environmental impact. This innovation is expected to facilitate large-scale production, meeting the growing demand in both research and industrial applications.

Despite these promising developments, challenges remain in optimizing the compound's biocompatibility and long-term stability under varying physiological conditions. Ongoing research aims to address these issues through structural modifications and hybrid material approaches. Future directions include exploring its use in regenerative medicine and biosensing technologies, where its unique properties could unlock new therapeutic and diagnostic possibilities.